1-Iodo-2,4-dimethyl-5-nitrobenzene
Overview
Description
1-Iodo-2,4-dimethyl-5-nitrobenzene (IDN) is an organonitrogen compound belonging to the class of nitrobenzenes. It is a colorless, non-volatile solid which is soluble in polar organic solvents. IDN is used in the synthesis of a variety of organic compounds and has a wide range of applications in various scientific fields.
Scientific Research Applications
Nanowire Construction
1-Iodo-2,4-dimethyl-5-nitrobenzene has been utilized in constructing nanowires on graphite surfaces at room temperature, highlighting its potential in nanotechnology and materials science. The formation of nanowires suggests its applicability in developing nanoscale devices and circuits Zhong-Jie Jiang, Zhoufeng Wang, Wenwen Deng (2007), Solid State Phenomena.
Secondary Interactions in Crystal Packing
Research on the crystal packing of derivatives of 1-Iodo-2,4-dimethyl-5-nitrobenzene reveals insights into secondary interactions such as I...I and NO2...NO2 interactions, which are crucial for understanding the molecular organization and designing materials with desired properties K. Merz (2003), Acta Crystallographica. Section C, Crystal Structure Communications.
Electrophilic-Nucleophilic Dualism
A study on the electrophilic-nucleophilic dualism of nickel(II) toward Ni···I noncovalent interactions highlights the versatility of 1-Iodo-2,4-dimethyl-5-nitrobenzene in coordination chemistry. This research contributes to our understanding of noncovalent interactions involving iodine centers, which can be applied in designing new coordination compounds Zarina M Bikbaeva, D. Ivanov, A. Novikov, I. Ananyev, N. Bokach, V. Kukushkin (2017), Inorganic Chemistry.
Electrochemical Reduction Studies
The electrochemical behavior of nitrobenzene and related compounds in ionic liquids provides valuable insights into their reductive processes, which is significant for understanding the chemical reactivity and potential applications in electrochemical synthesis and energy storage devices D. Silvester, A. Wain, L. Aldous, C. Hardacre, R. Compton (2006), Journal of Electroanalytical Chemistry.
Supramolecular Fluorescence Signaling
The selective inclusion of nitrobenzene by a luminescent zinc(II) complex demonstrates the potential of 1-Iodo-2,4-dimethyl-5-nitrobenzene in creating supramolecular host-guest systems. This research opens avenues for developing fluorescence-based sensors and molecular recognition systems S. Das, P. K. Bharadwaj (2006), Inorganic Chemistry.
properties
IUPAC Name |
1-iodo-2,4-dimethyl-5-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8INO2/c1-5-3-6(2)8(10(11)12)4-7(5)9/h3-4H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NDZIFBPJALJOPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1[N+](=O)[O-])I)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8INO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30482370 |
Source
|
| Record name | 1-Iodo-2,4-dimethyl-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30482370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Iodo-2,4-dimethyl-5-nitrobenzene | |
CAS RN |
4102-38-9 |
Source
|
| Record name | 1-Iodo-2,4-dimethyl-5-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30482370 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1,4-Dioxaspiro[4.5]decan-7-ol](/img/structure/B1601362.png)
